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For Researchers, Scientists, and Drug Development Professionals

Abstract
Undecyl methanesulfonate (CH₃SO₃(CH₂)₁₀CH₃) is the ester of undecyl alcohol and

methanesulfonic acid. As a member of the alkyl methanesulfonate family, it possesses a long

alkyl chain, which imparts distinct physicochemical properties compared to its more volatile,

short-chain counterparts. This technical guide provides a detailed overview of the known and

predicted chemical properties of undececyl methanesulfonate, methods for its synthesis, and

an analysis of its expected spectroscopic characteristics. Due to the limited availability of

specific experimental data for undecyl methanesulfonate, this guide leverages established

knowledge of long-chain alkyl methanesulfonates to present a comprehensive profile. This

document is intended to serve as a valuable resource for researchers in organic synthesis,

drug development, and materials science.

Chemical and Physical Properties
While specific experimentally determined physical constants for undecyl methanesulfonate
are not readily available in the literature, its properties can be reliably predicted based on its

chemical structure and by analogy to other long-chain alkyl methanesulfonates.
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Table 1: Physicochemical Properties of Undecyl Methanesulfonate

Property Value Source

Molecular Formula C₁₂H₂₆O₃S [Calculated]

Molecular Weight 250.40 g/mol [Calculated]

CAS Number 159438-86-5 [1]

Appearance
Colorless to pale yellow liquid

or low-melting solid
[Predicted]

Boiling Point > 200 °C (decomposes) [Predicted]

Melting Point Not available -

Solubility

Soluble in a wide range of

organic solvents (e.g.,

dichloromethane, diethyl ether,

ethyl acetate, acetone).

Insoluble in water.

[Predicted]

Density ~0.95 - 1.05 g/cm³ [Predicted]

Synthesis of Undecyl Methanesulfonate
The most common and efficient method for the synthesis of undecyl methanesulfonate is the

reaction of undecyl alcohol with methanesulfonyl chloride in the presence of a non-nucleophilic

base, such as triethylamine or pyridine. The base serves to neutralize the hydrochloric acid

byproduct generated during the reaction.

General Experimental Protocol
The following is a generalized experimental protocol for the synthesis of undecyl
methanesulfonate.
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Reactants

Reaction Work-up Purification Final Product

Undecyl Alcohol

Reaction Vessel
(Inert atmosphere, 0 °C to RT)

Methanesulfonyl Chloride

Triethylamine or Pyridine

Dichloromethane (anhydrous)

Aqueous Quench
(e.g., water or dilute HCl)

Reaction Mixture Extraction
(e.g., with Dichloromethane)

Wash Organic Layer
(e.g., with brine)

Drying
(e.g., Na₂SO₄ or MgSO₄) Filtration Concentration

(Rotary Evaporation)
Column Chromatography

(Silica gel)

Crude Product
Undecyl Methanesulfonate

Click to download full resolution via product page

Caption: General workflow for the synthesis of undecyl methanesulfonate.

Materials:

Undecyl alcohol (1.0 eq)

Methanesulfonyl chloride (1.2 eq)

Triethylamine (1.5 eq) or Pyridine (2.0 eq)

Anhydrous dichloromethane (DCM)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate or magnesium sulfate
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Silica gel for column chromatography

Hexanes and ethyl acetate for elution

Procedure:

To a solution of undecyl alcohol in anhydrous dichloromethane at 0 °C under an inert

atmosphere (e.g., nitrogen or argon), add triethylamine.

Slowly add methanesulfonyl chloride to the stirred solution, maintaining the temperature at 0

°C.

Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the

reaction is complete as monitored by thin-layer chromatography (TLC).

Quench the reaction by adding water or a dilute aqueous HCl solution.

Separate the organic layer and wash it sequentially with water, saturated aqueous sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purify the crude product by column chromatography on silica gel using a gradient of ethyl

acetate in hexanes as the eluent to yield pure undecyl methanesulfonate.

Spectroscopic Data (Predicted)
Specific experimental spectra for undecyl methanesulfonate are not widely available.

However, the expected spectroscopic features can be accurately predicted based on the

known spectral properties of alkyl methanesulfonates and the undecyl group.

¹H NMR Spectroscopy
Table 2: Predicted ¹H NMR Chemical Shifts for Undecyl Methanesulfonate (in CDCl₃)
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Protons
Chemical Shift (δ,
ppm)

Multiplicity Integration

CH₃- (undecyl) 0.88 t 3H

-(CH₂)₈- 1.26 m 16H

-CH₂-CH₂-O- 1.75 p 2H

CH₃-SO₃- 3.00 s 3H

-CH₂-O- 4.22 t 2H

¹³C NMR Spectroscopy
Table 3: Predicted ¹³C NMR Chemical Shifts for Undecyl Methanesulfonate (in CDCl₃)

Carbon Chemical Shift (δ, ppm)

CH₃- (undecyl) 14.1

-(CH₂)₈- 22.7, 25.7, 28.9, 29.3, 29.5 (multiple peaks)

-CH₂-CH₂-O- 29.4

CH₃-SO₃- 37.5

-CH₂-O- 70.2

Infrared (IR) Spectroscopy
Table 4: Predicted Characteristic IR Absorption Bands for Undecyl Methanesulfonate

Functional Group Wavenumber (cm⁻¹) Intensity

C-H stretch (alkyl) 2925, 2855 Strong

S=O stretch (asymmetric) 1355 Strong

S=O stretch (symmetric) 1175 Strong

C-O stretch 970 Strong
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Mass Spectrometry (MS)
The mass spectrum of undecyl methanesulfonate under electron ionization (EI) is expected

to show a molecular ion peak (M⁺) at m/z 250. Key fragmentation patterns would involve the

loss of the methanesulfonyl group and cleavage of the alkyl chain.

Table 5: Predicted Key Fragments in the Mass Spectrum of Undecyl Methanesulfonate

m/z Fragment Ion

250 [CH₃SO₃(CH₂)₁₀CH₃]⁺ (Molecular Ion)

155 [CH₃(CH₂)₁₀]⁺ (Undecyl cation)

95 [SO₃CH₃]⁺

79 [SO₂CH₃]⁺

43, 57, 71, etc. Alkyl fragments from the undecyl chain

Reactivity and Biological Considerations
Chemical Reactivity
The primary reactivity of undecyl methanesulfonate is centered around the methanesulfonate

group, which is an excellent leaving group in nucleophilic substitution reactions (Sₙ2). The long

undecyl chain can introduce steric hindrance, potentially slowing the reaction rate compared to

shorter-chain alkyl methanesulfonates.

Nu⁻  +  CH₃(CH₂)₁₀-OMs [Nu---CH₂(CH₂)₉CH₃---OMs]⁻
Sₙ2 Attack

Nu-(CH₂)₁₀CH₃  +  MsO⁻
Leaving Group Departure

Click to download full resolution via product page

Caption: Sₙ2 reaction mechanism of undecyl methanesulfonate.

Biological Activity and Genotoxicity
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Short-chain alkyl methanesulfonates, such as methyl methanesulfonate (MMS) and ethyl

methanesulfonate (EMS), are well-documented genotoxic agents that act by alkylating DNA,

primarily at the N7 position of guanine and the N3 position of adenine. This alkylation can lead

to DNA damage and mutations.

While the genotoxicity of long-chain alkyl methanesulfonates like undecyl methanesulfonate
has not been as extensively studied, it is plausible that they could also act as alkylating agents.

However, the increased lipophilicity and steric bulk of the undecyl group may affect its ability to

reach and interact with DNA within the cell nucleus. Further research is required to fully

elucidate the biological activity and potential genotoxicity of undecyl methanesulfonate.

Potential Genotoxicity Pathway

Undecyl Methanesulfonate

Cellular Uptake

Interaction with DNA

DNA Alkylation
(e.g., at Guanine-N7)

DNA Damage

Potential Mutation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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